N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide

• Molecular Formula: C14H17Cl2NO
• Molecular Weight: 286.2 g/mol
• IUPAC Name: N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C14H17Cl2NO/c15-11-7-6-10(13(16)9-11)8-14(18)17-12-4-2-1-3-5-12/h6-7,9,12H,1-5,8H2,(H,17,18)
• InChI Key: IBBLSMMSZNLWAN-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)CC2=C(C=C(C=C2)Cl)Cl

Description

N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide, also known as Ketamine, is a widely used anesthetic drug that is used in both humans and animals. It was first synthesized in 1962 and has since been used for a variety of purposes.

Mechanism of Action

N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide works by blocking the N-methyl-D-aspartate (NMDA) receptor, which is involved in the transmission of pain and the regulation of mood. This results in a decrease in pain perception and an increase in mood. N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide also acts on other receptors, including the opioid and serotonin receptors, which contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide has been found to have a number of biochemical and physiological effects. It increases the release of neurotransmitters, including dopamine, serotonin, and norepinephrine, which contribute to its antidepressant effects. N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide also increases heart rate and blood pressure, and can cause dissociation and hallucinations.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide has several advantages for lab experiments. It is relatively easy to administer and has a rapid onset of action. It also has a short duration of action, which allows for repeated dosing. However, N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide can cause side effects, including respiratory depression and cardiovascular effects, which can limit its use in certain experiments.

Future Directions

For research on N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide include the development of new formulations and delivery methods, the study of its long-term effects, and the exploration of its potential as a treatment for other conditions.

Synthesis Methods

N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide is synthesized through a multi-step process that involves the reaction of cyclohexanone with 2,4-dichlorobenzaldehyde and subsequent reduction of the resulting imine with sodium borohydride. This results in the formation of N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide, which is then purified through recrystallization.

Scientific Research Applications

N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide has been extensively researched for its anesthetic properties, but it has also been found to have other therapeutic uses. It has been used as a treatment for depression, chronic pain, and post-traumatic stress disorder (PTSD). N-cyclohexyl-2-(2,4-dichlorophenyl)acetamide has also been studied for its potential to treat addiction and alcoholism.